6-Bromo-N-methylquinoxalin-2-amine

• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 6-bromo-N-methylquinoxalin-2-amine
• InChI: InChI=1S/C9H8BrN3/c1-11-9-5-12-8-4-6(10)2-3-7(8)13-9/h2-5H,1H3,(H,11,13)
• InChI Key: PZJSWOPMCAXKKR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CN=C2C=C(C=CC2=N1)Br

Description

6-Bromo-N-methylquinoxalin-2-amine is a useful research compound. Its molecular formula is C9H8BrN3 and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To solution of 6-bromo-2-chloro-quinoxaline (0.7 g, 1 eq, 2.87 mmol) in THF (6 mL) was added a solution of methyl amine in THF (3 mL) at room temperature. The mixture was stirred at room temperature for 2 h. After completion of the reaction, the volatiles were removed under vacuum and water (20 mL) was added to reaction mixture. The aqueous layer was extracted with ethyl acetate (15 mL×3). The organic layer was washed with water (20 mL) and brine (20 mL) and then dried over Na2SO4. The organic layer was concentrated under vacuum to afford the crude product.